Cas no 29850-91-7 (Benzeneacetamide, a-(1-ethylpropyl)-)
29850-91-7 structure
Product Name:Benzeneacetamide, a-(1-ethylpropyl)-
CAS No:29850-91-7
MF:C13H19NO
MW:205.296063661575
CID:264685
PubChem ID:279111
Update Time:2025-04-19
Benzeneacetamide, a-(1-ethylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide, a-(1-ethylpropyl)-
- 3-Aethyl-2-phenylmercapto-benzothiazolium, Jodid
- 3-Aethyl-2-phenyl-valeriansaeure-amid
- 3-ethyl-2-phenylsulfanyl-benzothiazolium, iodide
- 3-Ethyl-2-phenylvaleramid
- 3-ethyl-2-phenyl-valeric acid amide
- Benzothiazolium, 3-ethyl-2-(phenylthio)-, iodide
- CTK1C9432
- NSC-129385
- 29850-91-7
- NSC129385
-
- Inchi: 1S/C13H19NO/c1-3-10(4-2)12(13(14)15)11-8-6-5-7-9-11/h5-10,12H,3-4H2,1-2H3,(H2,14,15)
- InChI Key: SETRRRBRWWJNQL-UHFFFAOYSA-N
- SMILES: O=C(C(C1C=CC=CC=1)C(CC)CC)N
Computed Properties
- Exact Mass: 205.14677
- Monoisotopic Mass: 205.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 0.993
- Boiling Point: 350.5°Cat760mmHg
- Flash Point: 165.8°C
- Refractive Index: 1.516
- PSA: 43.09
- LogP: 3.39200
Benzeneacetamide, a-(1-ethylpropyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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